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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in mitigating the
hemodilution effects of Custodiol® HTK solution during small animal surgery.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments, providing
potential causes and actionable solutions.

Issue 1: Severe Post-Infusion Hyponatremia

e Problem: A significant drop in serum sodium levels (e.g., >15-20 mmol/L) is observed after
Custodiol® infusion, leading to neurological signs such as lethargy or seizures in the
animal.

e Potential Causes:

o High Volume of Custodiol®: The infused volume of Custodiol® was excessive for the
animal's size and circulatory volume.

o Rapid Infusion Rate: The Custodiol® solution was administered too quickly, causing a
rapid dilution of the blood.
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o Pre-existing Dehydration: The animal was dehydrated before the procedure, leading to a
more pronounced hemodilution effect.

e Solutions:

[¢]

Optimize Infusion Volume: Carefully calculate the required volume of Custodiol® based
on the target organ weight and the animal's total blood volume.

o Control Infusion Rate: Administer the Custodiol® solution at a slow, controlled rate to

allow for gradual hemodilution.

o Pre-surgical Hydration: Ensure the animal is adequately hydrated before surgery. Consider
administering a balanced electrolyte solution subcutaneously or intravenously prior to the
procedure.

o Corrective Fluid Therapy: If severe hyponatremia occurs, administer a calculated dose of
isotonic (0.9%) or, in severe cases, hypertonic (e.g., 3%) saline solution. The rate of
correction should be slow to prevent osmotic demyelination syndrome.[1]

Issue 2: Persistent Metabolic Acidosis Post-Procedure

e Problem: The animal's blood pH remains low, and the base excess is significantly negative
for an extended period after the surgical procedure.

o Potential Causes:

o Inadequate Buffering: The buffering capacity of Custodiol® was insufficient to counteract
the acid load from ischemia and reperfusion.

o Poor Tissue Perfusion: Inadequate reperfusion of tissues after cardioplegic arrest can lead
to the continued production of lactic acid.

o Underlying Renal Dysfunction: Pre-existing kidney disease can impair the animal’s ability
to excrete acid and regenerate bicarbonate.

e Solutions:
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o Bicarbonate Administration: If the pH is below 7.2 or the base deficit is greater than 10
mEQg/L, consider administering a calculated dose of sodium bicarbonate.[2]

o Optimize Reperfusion: Ensure adequate reperfusion of the heart and other organs after
the ischemic period.

o Supportive Care: Provide supportive care, including adequate oxygenation and
maintenance of blood pressure, to improve tissue perfusion.

o Fluid Therapy: The use of balanced electrolyte solutions like Lactated Ringer's can help in
the correction of metabolic acidosis.[3]

Frequently Asked Questions (FAQs)

Q1: What is the composition of Custodiol® HTK solution?

Al: Custodiol® HTK is an intracellular, crystalloid cardioplegic solution with low concentrations
of sodium and calcium. Its primary buffering agent is histidine. The detailed composition is
provided in the table below.[2][4][5]

Q2: Why does Custodiol® cause hyponatremia?

A2: Custodiol® has a very low sodium concentration (15 mmol/L) compared to the normal
plasma sodium concentration in small animals (around 140-150 mmol/L). When infused, it
dilutes the animal's blood, leading to a decrease in the serum sodium level.[5]

Q3: Is the hyponatremia caused by Custodiol® dangerous?

A3: The hyponatremia induced by Custodiol® is typically isotonic, meaning that the overall
osmolality of the blood does not change significantly.[6][7] This is because other components in
the solution, such as mannitol and histidine, contribute to the osmolality. While this is generally
less dangerous than hypotonic hyponatremia, rapid and severe drops in sodium can still lead to
neurological complications. Cautious monitoring and correction are advised.[7]

Q4: How can | calculate the dose of sodium bicarbonate to correct metabolic acidosis?

A4: The dose of sodium bicarbonate can be calculated using the following formula: Bicarbonate
Deficit (mEQ) = Base Deficit x 0.3 x Body Weight (kg). It is recommended to administer half of
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the calculated dose and then re-assess the animal's acid-base status before giving more.[4][8]
Q5: Are there alternatives to Custodiol® for long ischemic times in small animal surgery?

A5: Yes, other cardioplegic solutions are available, such as St. Thomas' solution and del Nido
cardioplegia.[9] The choice of solution depends on the specific experimental needs, including
the expected duration of ischemia and the animal model being used.

Data Presentation

Table 1: Composition of Custodiol® HTK Solution

Component Concentration (g/L) Concentration (mmol/L)
Sodium Chloride 0.8766 15.0
Potassium Chloride 0.6710 9.0
Potassium hydrogen 2-

ketoglutarate 01842 10
Magnesium chloride - 6 H20 0.8132 4.0
Histidine - HCI - H20 3.7733 18.0
Histidine 27.9289 180.0
Tryptophan 0.4085 2.0
Mannitol 5.4651 30.0
Calcium chloride - 2 H20 0.0022 0.015

Source: Custodiol® HTK Solution Instructions for Use[4]

Experimental Protocols

Protocol for Correction of Hemodilution-Induced Hyponatremia and Metabolic Acidosis in a Rat
Model
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o Objective: To provide a stepwise protocol for the identification and correction of electrolyte
and acid-base imbalances following Custodiol® HTK infusion in rats.

o Materials: Anesthetized rat, surgical instruments, Custodiol® HTK solution, intravenous
catheter, infusion pump, blood collection supplies, blood gas and electrolyte analyzer,
isotonic saline (0.9% NacCl), and sodium bicarbonate solution (e.g., 8.4%).

e Procedure:

o Baseline Blood Sampling: Prior to surgery, collect a small blood sample (e.g., 0.2 mL) via
a tail vein or other appropriate site to establish baseline values for serum sodium,
potassium, chloride, pH, and base excess.

o Surgical Procedure and Custodiol® Infusion: Perform the surgical procedure as planned,
including the infusion of Custodiol® HTK solution at a controlled rate.

o Post-Procedure Blood Sampling: Within 15-30 minutes after reperfusion, collect another
blood sample to assess the extent of hyponatremia and metabolic acidosis.

o Correction of Hyponatremia:

» Calculate the sodium deficit: Sodium Deficit (mmol) = (Desired Na* - Measured Na*) x
0.6 x Body Weight (kg).

= Slowly administer a portion of the calculated sodium deficit using isotonic saline. Re-
measure serum sodium after 30-60 minutes to guide further correction.

o Correction of Metabolic Acidosis:

» Calculate the bicarbonate deficit: Bicarbonate Deficit (mEq) = Base Deficit x 0.3 x Body
Weight (kg).

» Administer half of the calculated bicarbonate dose intravenously over 30-60 minutes.

o Post-Correction Monitoring: Continue to monitor blood gases and electrolytes every 60-
120 minutes until they have stabilized within an acceptable range. Provide supportive
care, including warming and oxygen, as needed.[10][11]
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Caption: Signaling pathway of Custodiol®-induced hemodilution and its mitigation.
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Caption: A logical workflow for troubleshooting common issues with Custodiol®.
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Caption: Flowchart of the experimental protocol for managing hemodilution effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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